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Compound of Interest

Compound Name: 5-Acetyl-2-aminobenzonitrile

Cat. No.: B139713

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Acetyl-2-aminobenzonitrile (CAS No. 33720-71-7). The information presented herein is
intended to support laboratory safety protocols and risk assessments. Due to the limited
availability of specific toxicological data for this compound, this guide incorporates safety
information from structurally similar compounds, such as other aminobenzonitrile derivatives.
All personnel handling this chemical should be adequately trained in general chemical safety
and have access to and be familiar with the contents of a specific Safety Data Sheet (SDS) if

available from the supplier.

Hazard Identification and Classification

5-Acetyl-2-aminobenzonitrile is classified as harmful if swallowed, inhaled, or in contact with
skin[1]. While a comprehensive GHS classification is not widely available, based on data for
analogous compounds, it should be handled with care.

Table 1: GHS Classification and Hazard Statements (Inferred)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

) o H317: May cause an allergic
Skin Sensitization 1

skin reaction

Note: This classification is inferred from data on similar compounds and should be used for
guidance pending a complete SDS for 5-Acetyl-2-aminobenzonitrile.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Table 2: Physical and Chemical Properties of 5-Acetyl-2-aminobenzonitrile
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Property Value Reference
CAS Number 33720-71-7 [2][3]
Molecular Formula CoHsN20 [1][3]
Molecular Weight 160.17 g/mol [11[3]
Appearance White to off-white solid [1]

Melting Point 140 - 144 °C [1]

Low solubility in water. Soluble

Solubility in organic solvents like ethanol  [1]
and DMSO.
- Stable under normal
Stability N [1]
conditions.

Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment for handling
5-Acetyl-2-aminobenzonitrile.
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Personal Protective Equipment (PPE) for Handling 5-Acetyl-2-aminobenzonitrile

Respiratory Protection
(Use in a fume hood. If not feasible, a NIOSH-approved respirator for organic vapors/dusts)

A

Body Protection
(Lab coat, closed-toe shoes)

\

\

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile)

Eye Protection
(Safety glasses with side shields or goggles)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining the integrity of
the compound and ensuring personnel safety.

Handling:
e Avoid contact with skin, eyes, and clothing[4].

e Do not breathe dust[4].
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Wash hands thoroughly after handling[4].

Keep away from heat, sparks, and open flames[1].

Use only non-sparking tools.

Take precautionary measures against static discharge.
Storage:

e Store in a cool, dry, and well-ventilated area[1].

o Keep the container tightly closed[1].

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases[4].

o Keep in a dark place under an inert atmosphere at room temperature.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Measures for 5-Acetyl-2-aminobenzonitrile
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Accidental Release and Fire-Fighting Measures

Accidental Release:

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (see Section 3).

» Avoid dust formation.

e Sweep up the spilled solid material and place it in a suitable container for disposal.
¢ Avoid dispersal of dust in the air.

e Wash the spill area with soap and water.
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and
nitrogen oxides.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Emergency Response Workflow

The following diagram illustrates a logical workflow for responding to an accidental exposure to
5-Acetyl-2-aminobenzonitrile.
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Emergency Response for Accidental Exposure

Exposure Occurs

Assess the Situation
(Nature of exposure, consciousness of the victim)

;

Remove from Exposure Source

i

Administer First Aid
(Based on exposure route - see Table 3)

i

Seek Immediate Medical Attention

Report the Incident
(To supervisor and safety officer)

Decontaminate the Area
(If applicable)

;

Response Complete

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.
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Toxicological Information

There is limited specific toxicological data available for 5-Acetyl-2-aminobenzonitrile. The
hazard classification is primarily based on the expected properties of aminobenzonitrile
derivatives.

Table 4: Quantitative Toxicological Data (Data Not Available)

Test Route Species Value

LD50 Oral Rat Data not available
LD50 Dermal Rabbit Data not available
LC50 Inhalation Rat Data not available

Note: Researchers should exercise caution and handle the compound as potentially toxic.

Experimental Protocols

Detailed experimental protocols for the determination of safety parameters for 5-Acetyl-2-
aminobenzonitrile are not available in the public domain. Standard OECD guidelines for
testing of chemicals would be the recommended starting point for any toxicological evaluation.

Disclaimer

The information provided in this guide is intended for use by qualified personnel and is based
on the best available information at the time of writing. It is not a substitute for a formal risk
assessment or a specific Safety Data Sheet (SDS) provided by the supplier. Users should
always consult the most current safety information and exercise due diligence in the safe
handling of this chemical. Google and its affiliates assume no liability for any loss, injury, or
damage resulting from the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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